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Compound of Interest

Compound Name: Tup hydrochloride

Cat. No.: B12387351

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tup hydrochloride, with the CAS number 1200041-11-7, is a specialized chemical compound
identified as a cleavable linker for use in the burgeoning field of Antibody-Drug Conjugates
(ADCs). This technical guide provides a comprehensive overview of its chemical properties, its
crucial role in ADC technology, and the underlying principles of its application. While specific
experimental data for Tup hydrochloride is not extensively available in public literature, this
document extrapolates its function based on its structural characteristics as (S)-2-amino-5-(4-
hydroxyphenyl)pentanoic acid hydrochloride and the established science of cleavable ADC
linkers.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Tup hydrochloride is fundamental
for its application in the precise science of ADC development.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12387351?utm_src=pdf-interest
https://www.benchchem.com/product/b12387351?utm_src=pdf-body
https://www.benchchem.com/product/b12387351?utm_src=pdf-body
https://www.benchchem.com/product/b12387351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 1200041-11-7 [1]121[3]

(S)-2-amino-5-(4-

Chemical Name hydroxyphenyl)pentanoic acid PubChem
hydrochloride

Molecular Formula C12H18CINO3 [1]

Molecular Weight 259.73 g/mol [1]

C--INVALID-LINK--C--
SMILES String INVALID-LINK-- [1]
CC1l=CcC=C(0O)c=C1.Cl

White to off-white solid (typical
Appearance o Inferred
for similar compounds)

Soluble in aqueous solutions
Solubility and polar organic solvents Inferred
(e.g., DMSO, DMF)

Storage Conditions 2-8°C, desiccated [1]

Role in Antibody-Drug Conjugate (ADC) Technology

Antibody-Drug Conjugates are a transformative class of biopharmaceutical drugs that combine
the specificity of monoclonal antibodies with the potent cell-killing effects of cytotoxic small
molecules. The linker is a critical component that connects the antibody to the cytotoxic
payload, and its characteristics dictate the stability, efficacy, and safety of the ADC.

Tup hydrochloride is classified as a cleavable ADC linker. This means it is designed to be
stable in the systemic circulation and to release the cytotoxic payload only after the ADC has
bound to its target antigen on the cancer cell surface and has been internalized.

The General Mechanism of Action for an ADC with a
Cleavable Linker
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The workflow of an ADC utilizing a cleavable linker like Tup hydrochloride can be visualized
as a multi-step process:

1. ADC in Circulation ntigen Recognition 2. Target Binding & 4. Linker Cleavage rug Efficacy 5. Payload Induces

3. Lysosomal Trafficking (Payload Release) Cell Death

(Linker Stable) Internalization

Click to download full resolution via product page

Caption: General workflow of an Antibody-Drug Conjugate (ADC).

The Specific Role of Tup Hydrochloride

Based on its chemical structure, (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid hydrochloride,
Tup hydrochloride is an amino acid-based linker. This structure suggests that it is susceptible
to cleavage by enzymes that are abundant in the lysosomal compartment of cells, such as
cathepsins.

The proposed mechanism for Tup hydrochloride involves its peptide bond being recognized
and hydrolyzed by these lysosomal proteases. This enzymatic cleavage would then initiate the
release of the conjugated cytotoxic drug, allowing it to exert its therapeutic effect within the
target cancer cell.

Experimental Protocols (Hypothetical)

While specific, published experimental protocols for Tup hydrochloride are not readily
available, the following sections outline the general methodologies that would be employed for
its synthesis, conjugation, and evaluation, based on standard practices in the field of ADC
development.

Synthesis of Tup Hydrochloride

The synthesis of (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid hydrochloride would likely
involve a multi-step organic synthesis pathway. A plausible, though hypothetical, retro-synthetic
analysis suggests starting from commercially available precursors and employing standard
reactions for amino acid synthesis and protection/deprotection strategies.

A generalized synthetic workflow could be as follows:
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Caption: A generalized synthetic workflow for Tup hydrochloride.

Conjugation to Antibody and Payload

The conjugation of Tup hydrochloride to a monoclonal antibody and a cytotoxic payload
would involve several key steps:

Functionalization of the Linker: The carboxylic acid and amino groups of Tup hydrochloride
would be functionalized to introduce reactive handles for conjugation. For example, the
amino group could be reacted with a maleimide-containing reagent to allow for subsequent
cysteine-based conjugation to the antibody. The carboxylic acid could be activated to form an
amide bond with an amine-containing payload.

Antibody Modification: If cysteine-based conjugation is intended, the interchain disulfide
bonds of the antibody would be partially reduced to generate free thiol groups.

Conjugation Reaction: The functionalized linker-payload construct would then be reacted
with the modified antibody.

Purification and Characterization: The resulting ADC would be purified using techniques such
as size-exclusion chromatography (SEC) and characterized to determine the drug-to-
antibody ratio (DAR), purity, and stability.

In Vitro Cleavage Assay

To confirm the cleavable nature of Tup hydrochloride, an in vitro cleavage assay would be
performed.

e Incubation: The ADC would be incubated with purified lysosomal enzymes (e.g., Cathepsin
B) or in a lysosomal extract at an acidic pH (typically pH 4.5-5.5) to mimic the lysosomal
environment.
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» Time Points: Samples would be taken at various time points.

e Analysis: The samples would be analyzed by techniques such as High-Performance Liquid
Chromatography (HPLC) or Mass Spectrometry (MS) to quantify the release of the free
payload from the ADC over time.

Signaling Pathways (Post-Payload Release)

Once the cytotoxic payload is released from the ADC through the cleavage of the Tup
hydrochloride linker, it can induce cell death through various signaling pathways, depending
on the nature of the payload. Common cytotoxic payloads used in ADCs and their mechanisms
of action include:

e Microtubule Inhibitors (e.g., Auristatins, Maytansinoids): These agents disrupt microtubule
dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

o DNA Damaging Agents (e.g., Calicheamicins, Duocarmycins): These payloads cause DNA
double-strand breaks, which trigger DNA damage response pathways and ultimately lead to
apoptosis.

The specific signaling pathway activated would be a direct consequence of the chosen
cytotoxic drug conjugated via Tup hydrochloride.
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Caption: Signaling pathways activated by released cytotoxic payloads.

Conclusion

Tup hydrochloride (CAS 1200041-11-7), or (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid
hydrochloride, is a promising cleavable linker for the development of next-generation Antibody-
Drug Conjugates. Its amino acid-based structure suggests a mechanism of action that relies on
enzymatic cleavage within the lysosomal compartment of target cancer cells, ensuring a
targeted release of the cytotoxic payload. While specific experimental data on this particular
linker is limited in the public domain, the principles outlined in this guide provide a solid
foundation for researchers and drug development professionals to understand its potential
applications and to design experiments for its evaluation and implementation in novel ADC
therapies. Further research and publication of data specific to Tup hydrochloride will be
invaluable in fully elucidating its performance and potential in the fight against cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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